Cas no 1062512-45-1 (1-[3-(4-Fluorophenyl)-1,2,4-thiadiazol-5-yl]piperazine)

• Product Name: 1-[3-(4-Fluorophenyl)-1,2,4-thiadiazol-5-yl]piperazine
• CAS No: 1062512-45-1
• MF: C₁₂H₁₃FN₄S
• MW: 264.321823835373
• MDL: MFCD28156555
• CID: 4679168
• Update Time: 2025-06-07

1-[3-(4-Fluorophenyl)-1,2,4-thiadiazol-5-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-Fluorophenyl)-1,2,4-thiadiazol-5-yl]piperazine

• MDL： MFCD28156555
• Inchi： 1S/C12H13FN4S/c13-10-3-1-9(2-4-10)11-15-12(18-16-11)17-7-5-14-6-8-17/h1-4,14H,5-8H2
• InChI Key： BQQZKLBOWGASRE-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2C=CC(=CC=2)F)=N1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Topological Polar Surface Area: 69.3

Additional information on 1-[3-(4-Fluorophenyl)-1,2,4-thiadiazol-5-yl]piperazine

Professional Introduction to Compound with CAS No. 1062512-45-1 and Product Name: 1-[3-(4-Fluorophenyl)-1,2,4-thiadiazol-5-yl]piperazine

The compound with the CAS number 1062512-45-1 and the product name 1-[3-(4-Fluorophenyl)-1,2,4-thiadiazol-5-yl]piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates a thiadiazole core, which is a well-known pharmacophore, with a piperazine moiety, enhancing its pharmacological profile.

Thiadiazole derivatives are widely recognized for their role in medicinal chemistry, particularly in the development of antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The presence of the 4-fluorophenyl group in the structure of this compound introduces a fluorine atom, which is known to modulate metabolic stability and binding affinity to biological targets. This modification has been strategically employed in drug design to improve bioavailability and efficacy.

The piperazine ring is another critical component of this molecule, contributing to its solubility and ability to interact with biological receptors. Piperazine-based compounds are frequently found in FDA-approved drugs due to their favorable pharmacokinetic properties. The combination of these structural elements in 1-[3-(4-Fluorophenyl)-1,2,4-thiadiazol-5-yl]piperazine suggests a multifaceted approach to drug development, targeting multiple pathways simultaneously.

Recent research has highlighted the importance of thiadiazole-piperazine hybrids in the quest for novel therapeutic agents. Studies have demonstrated that these compounds can exhibit potent activity against various diseases by interfering with key enzymatic processes or receptor interactions. For instance, modifications in the thiadiazole ring can enhance binding affinity to enzymes such as kinases or phosphodiesterases, which are crucial in signal transduction pathways.

The fluorophenyl substituent plays a pivotal role in fine-tuning the pharmacological properties of this compound. Fluorine atoms are known to increase metabolic stability by resisting degradation from cytochrome P450 enzymes. Additionally, fluorine can influence electronic properties, leading to improved interactions with biological targets. This has been particularly relevant in the development of small-molecule inhibitors for neurological disorders, where precise targeting is essential.

In the context of contemporary pharmaceutical research, 1-[3-(4-Fluorophenyl)-1,2,4-thiadiazol-5-yl]piperazine has been explored for its potential in treating neurological conditions. Preliminary studies suggest that this compound may modulate neurotransmitter release or receptor activity, making it a promising candidate for further investigation. The integration of structural elements known to enhance blood-brain barrier penetration further underscores its potential as a therapeutic agent.

The synthesis of this compound involves sophisticated organic chemistry techniques that ensure high purity and yield. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework.

Evaluation of the pharmacological profile of 1-[3-(4-Fluorophenyl)-1,2,4-thiadiazol-5-yl]piperazine has revealed interesting findings regarding its mechanism of action. In vitro assays have shown that this compound can inhibit specific enzymes implicated in disease pathways without significant off-target effects. This selectivity is crucial for minimizing side effects and improving patient outcomes.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in combination therapies, where it may synergize with other drugs to enhance therapeutic efficacy. Additionally, its structural features make it amenable for derivatization into new analogs with tailored properties.

Regulatory considerations play a vital role in advancing compounds like 1-[3-(4-Fluorophenyl)-1,2,4-thiadiazol-5-yl]piperazine through clinical trials and eventual market approval. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required for human use. Preclinical studies are ongoing to gather comprehensive data on safety and efficacy before human trials can commence.

The role of computational chemistry in designing and optimizing such molecules cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and understanding interactions at the molecular level. These insights guide experimental design and help streamline the development process.

In conclusion,1-[3-(4-Fluorophenyl)-1,2,4-thiadiazol-5-yl]piperazine (CAS No. 1062512-45-1) represents a promising candidate for further pharmaceutical exploration due to its unique structural features and demonstrated biological activity. The combination of a thiadiazole core with a piperazine moiety and a fluorophenyl substituent creates a versatile scaffold with potential applications across multiple therapeutic areas.